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Compound of Interest

Compound Name: Marbofloxacin-d8

Cat. No.: B12412121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Marbofloxacin-d8, a deuterated internal standard of the synthetic fluoroquinolone
antibiotic, Marbofloxacin. This document is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug development and analysis.

Core Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of
Marbofloxacin-d8 and its non-deuterated counterpart, Marbofloxacin. Data for Marbofloxacin
is included for reference, as the physicochemical properties of isotopically labeled compounds
are generally very similar to the unlabeled form.
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Value Value
Property . . Source(s)
(Marbofloxacin-d8) (Marbofloxacin)
Chemical Formula C17H11DsFN4Oa C17H19FN4O4 [1112113114]
Molecular Weight 370.40 g/mol 362.36 g/mol [1][2][4]
CAS Number 1185053-37-5 115550-35-1 [1][3][5]
] White to slightly
Off-White to Yellow _ _
Appearance Solid yellowish crystalline [31[6]
oli
powder
] ] o 268-269 °C
Melting Point Not explicitly reported [718]
(decomposes)
Boiling Point Not explicitly reported 571 °C (Predicted) [7]
Soluble in DMSO (~25
mg/mL),
) Dimethylformamide
Soluble in DMSO and
N ] (~30 mg/mL), Ethanol
Solubility a 1:1 mixture of [6][9][10]
(~1 mg/mL), and PBS
Methanol:Water.[9]
(pH 7.2, ~5 mg/mL).
[10] Limited solubility
in water.[6]
K Not explicit ed 6.02 +0.20 8]
a ot explicitly reporte
P plcty Tep (Predicted)

Mechanism of Action

Marbofloxacin, like other fluoroquinolones, exerts its bactericidal effect by targeting essential

bacterial enzymes involved in DNA replication.[11][12] The primary targets are DNA gyrase (in

Gram-negative bacteria) and topoisomerase IV (in Gram-positive bacteria).[12][13][14]

Inhibition of these enzymes leads to the cessation of DNA replication and transcription,

ultimately resulting in bacterial cell death.[12][13]
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Add excess Marbofloxacin-d8
to a known volume of solvent

Marbofloxacin-d8 i

Equilibrate at a constant
temperature with agitation
(e.g., 24-72 hours)

Inhibits i

Withdraw an aliquot of the
saturated solution

Inhibits

Inh|b|t|on

| |
| |
| |
| |
: DNA Gyrase Topoisomerase IV | | l
l (Gram-negative) (Gram-positive) l
| |

Separate undissolved solid
(e.g., centrifugation, filtration)

E$sential for Essential for

DNA Replication &
Transcription

Analyze the concentration of
the supernatant (e.g., HPLC-UV)

Bacterial Cell Death
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Prepare a solution of
Marbofloxacin-d8 in water
or a co-solvent

'

Acidify the solution with a
standard acid (e.g., HCI)

'

Titrate with a standard base
(e.g., NaOH), recording pH
after each addition

Plot pH versus the volume
of titrant added

Determine the pKa from the
inflection point of the
titration curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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